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Compound of Interest

Compound Name: Mintlactone, (+/-)-
CAS No.: 166584-27-6
Cat. No.: B12762689
Get Quote
. J

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Mintlactone, (+/-)-. The following procedures are intended for
researchers, scientists, and drug development professionals to ensure safe handling and
environmental compliance. While specific institutional protocols may vary, this guide outlines
the core principles and practices for managing Mintlactone, (+/-)- waste.

Mintlactone, (+/-)-, a fragrance ingredient, requires careful handling due to potential
genotoxicity. The Expert Panel for Fragrance Safety has recommended against its use as a
fragrance ingredient for this reason[1]. As such, proper disposal is critical to mitigate any
potential risks.

Key Chemical and Physical Properties

A summary of the known physical and chemical properties of Mintlactone, (+/-)- is provided in
the table below. Understanding these properties is the first step in safe handling and disposal.
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Property Value

Molecular Formula C10H1402[2]

Molecular Weight 166.22 g/mol [2]

Appearance Colorless to pale yellow clear liquid (est.)[3][4]
Boiling Point 302.00 to 303.00 °C @ 760.00 mm Hg

Flash Point 176.00 °F TCC (80.00 °C)[4][5]

Specific Gravity 1.05800 to 1.06300 @ 25.00 °C[4][5]

Solubility Slightly soluble in water; soluble in alcohol[4][6]

Disposal Protocol for Mintlactone, (+/-)-

Given the noted genotoxicity, Mintlactone, (+/-)- waste should be treated as hazardous
chemical waste. The following step-by-step protocol is a general guideline. Always consult your
institution's Environmental Health and Safety (EHS) office for specific requirements.

1. Waste Segregation and Collection:

o Designate a specific, clearly labeled waste container for Mintlactone, (+/-)- and any
materials contaminated with it.

e The container should be made of a material compatible with organic compounds.

¢ Do not mix Mintlactone, (+/-)- waste with other waste streams unless explicitly permitted by
your EHS office.

2. Disposal of Liquid Waste:

o Collect all solutions containing Mintlactone, (+/-)- in the designated waste container.

« If the solvent is flammable, the waste should be stored in a well-ventilated area, away from
ignition sources.

e Do not dispose of liquid Mintlactone, (+/-)- waste down the drain.

3. Disposal of Solid Waste and Contaminated Materials:

e Any labware, personal protective equipment (PPE), or other materials contaminated with
Mintlactone, (+/-)- should be placed in the designated solid waste container.
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e Ensure the container is sealed to prevent the release of any residual chemicals.
4. Container Rinsing and Disposal:

o Empty containers that held pure Mintlactone, (+/-)- should be triple-rinsed with a suitable
solvent (e.g., ethanol or acetone).

e The rinsate from all three rinses must be collected and disposed of as hazardous liquid
waste[7].

 After triple-rinsing, the container can typically be disposed of according to your institution's
guidelines for non-hazardous lab glass or plastic.

5. Final Disposal:

e Once the waste container is full, ensure it is securely sealed and properly labeled.
o Arrange for pickup and disposal by your institution's EHS or a licensed hazardous waste
disposal company.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of

Mintlactone, (+/-)- waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Prudent Disposal of Mintlactone, (+/-)-: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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